Cas no 2320209-45-6 (1-(2,6-difluorophenyl)-3-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylurea)

• Product Name: 1-(2,6-difluorophenyl)-3-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylurea
• CAS No: 2320209-45-6
• MF: C₁₆H₁₆F₂N₂O₃
• MW: 322.306651115417
• CID: 5340234
• Update Time: 2025-05-20

1-(2,6-difluorophenyl)-3-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)urea
• 1-(2,6-difluorophenyl)-3-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]urea
• 1-(2,6-difluorophenyl)-3-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylurea

• Inchi： 1S/C16H16F2N2O3/c17-11-3-1-4-12(18)14(11)20-15(21)19-9-16(22)7-2-5-13-10(16)6-8-23-13/h1,3-4,6,8,22H,2,5,7,9H2,(H2,19,20,21)
• InChI Key： VMPFWRIIPZBVBL-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NCC1(C2C=COC=2CCC1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 430
• XLogP3: 1.6
• Topological Polar Surface Area: 74.5

Additional information on 1-(2,6-difluorophenyl)-3-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylurea

Comprehensive Overview of 1-(2,6-difluorophenyl)-3-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylurea (CAS No. 2320209-45-6)

The compound 1-(2,6-difluorophenyl)-3-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylurea, identified by its CAS No. 2320209-45-6, represents a sophisticated urea derivative with a unique structural framework. This molecule integrates a 2,6-difluorophenyl moiety and a 4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl group, linked via a methylurea bridge. Such architecture suggests potential applications in medicinal chemistry, particularly in targeting enzyme inhibition or receptor modulation. Researchers are increasingly exploring its physicochemical properties, including solubility, stability, and bioavailability, to assess its suitability for therapeutic development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and drug discovery technologies. The structural features of 1-(2,6-difluorophenyl)-3-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylurea align with contemporary trends in designing selective kinase inhibitors or GPCR modulators. Its difluorophenyl component is notable for enhancing metabolic stability, a critical factor in improving drug half-life. Meanwhile, the tetrahydrobenzofuran scaffold offers rigidity, potentially contributing to target binding affinity. These attributes make it a compelling candidate for further investigation in oncology, inflammation, or CNS disorders.

The synthesis of CAS No. 2320209-45-6 involves multi-step organic transformations, often employing palladium-catalyzed cross-coupling or reductive amination strategies. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its high purity and structural integrity. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modular structure could serve as a valuable building block for lead optimization campaigns. Its hydrogen-bonding motifs further suggest compatibility with biological targets requiring precise molecular recognition.

From an environmental and regulatory perspective, 1-(2,6-difluorophenyl)-3-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylurea has not been flagged for significant ecological risks, though thorough ADMET profiling is recommended. Its low acute toxicity profile, inferred from analogous urea derivatives, supports its use in preclinical studies. However, researchers must adhere to Green Chemistry principles during scale-up to minimize waste and energy consumption. The compound’s patent landscape remains an area of active exploration, with potential applications in personalized therapeutics and combinatorial chemistry libraries.

Emerging topics such as AI-driven drug discovery and cryo-EM structural analysis could further unlock the potential of CAS No. 2320209-45-6. Computational models predicting its binding free energy or solvation effects may accelerate its development. Additionally, its compatibility with continuous flow chemistry systems aligns with industrial trends toward process intensification. As the scientific community prioritizes sustainable pharmacetuicals, this compound’s balance of complexity and synthetic accessibility positions it as a promising asset for future innovation.